Cas no 210353-53-0 (Gemifloxacin mesylate)

• Product Name: Gemifloxacin mesylate
• CAS No: 210353-53-0
• MF: C₁₉H₂₄FN₅O₇S
• MW: 485.486566543579
• MDL: MFCD08277637
• CID: 66835
• PubChem ID: 329825509
• Update Time: 2025-10-25

Gemifloxacin mesylate Chemical and Physical Properties

Names and Identifiers

• Gemifioxacin mesylate
• 7-(3-Aminomethyl)-4-methoxyimino-pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid mesylate
• Gemifloxacin Mesilate
• GEMIFLOXACIN MESYLATE
• LB-20304a
• SB-265805S
• 7-(4-Aminomethyl-3-methyloxyiminopyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1, 4-dihydro-1,8-naphthyridine-3-carboxylic acid mesylate
• 7-[(4Z)-3-(Aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid monomethanesulfonate
• Factive
• Gemifloxacin (mesylate)
• Gemifloxacin mesylate [USAN]
• DSSTox_CID_25948
• DSSTox_RID_81245
• DSSTox_GSID_45948
• Gemifloxacin mesylate (USAN)
• LB 20304a
• C18H20FN5O4.CH4O3O
• Floxguard
• Gemixa
• 1,8-Naphthyridine-3-carboxylic acid, 7-[(4Z)-3-(aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-, monome
• CHEBI:53749
• NSC-759252
• GEMIFLOXACIN MESILATE [WHO-DD]
• SB 265805S
• (Z)-7-(3-(AMINOMETHYL)-4-(METHOXYIMINO)-1-PYRROLIDINYL)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4-OXO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID MONOMETHANESULPHONATE
• GEMIFLOXACIN MESYLATE [USP MONOGRAPH]
• HMS2093D22
• SB-265805
• A879292
• GEMIFLOXACIN MESILATE [MART.]
• SCHEMBL136827
• GEMIFLOXACIN MESYLATE (USP MONOGRAPH)
• CAS-210353-53-0
• NCGC00095182-01
• PD087127
• Tox21_111473_1
• Pharmakon1600-01505802
• DTXSID7045948
• 210353-53-0
• 214346-13-1
• CCG-39296
• HMS1922H08
• (Z)-7-(3-(Aminomethyl)-4-(methoxyimino)pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid methanesulfonic acid salt
• CS-4572
• NCGC00178711-03
• 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7-((4Z)-3-(AMINOMETHYL)-4-(METHOXYIMINO)-1-PYRROLIDINYL)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4- OXO-, MONOMETHANESULPHONATE
• NSC759252
• (+/-)-7-(3-(AMINOMETHYL)-4-OXO-1-PYRROLIDINYL)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4-OXO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7(SUP 4)-(Z)-(O-METHYLOXIME), MONOMETHANESULFONATE
• Mesylate de gemifloxacine
• FactiveFloxguard
• 1,8-Naphthyridine-3-carboxylic acid, 7-((4Z)-3-(aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-, monomethanesulfonate
• HY-B1050
• 7-(3-(aminomethyl)-4-(methoxyimino)pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid methanesulfonate
• MFCD08277637
• D02471
• 7-[(4Z)-3-(aminomethyl)-4-methoxyiminopyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid;methanesulfonic acid
• X4S9F8RL01
• GEMIFLOXACIN MESYLATE [USP-RS]
• 1,8-Naphthyridine-3-carboxylic acid, 7-[(4Z)-3-(aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-, monomethanesulfonate
• 7-(3-Aminomethyl)-4-methoxyimino-pyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid mesylate;Gemifloxacin Mesylate
• LB-20304
• 7-[3-(aminomethyl)-4-(methoxyimino)pyrrolidin-1-yl]-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid methanesulfonate
• NCGC00095182-02
• ARB-FV0127
• Gemifloxacin methanesulfonate
• GEMIFLOXACIN MESYLATE [ORANGE BOOK]
• SR-05000001958-1
• GEMIFLOXACIN METHANESULFONATE [MI]
• (+/-)-7-(3-(AMINOMETHYL)-4-OXO-1-PYRROLIDINYL)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4-OXO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7(SUP 4)-(Z)-(O-METHYLOXIME), MONOMETHANESULPHONATE
• NSC 759252
• mesilato de gemifloxacina
• SR-05000001958
• Factive (TN)
• UNII-X4S9F8RL01
• 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7-((4Z)-3-(AMINOMETHYL)-4-(METHOXYIMINO)-1-PYRROLIDINYL)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4-OXO-, MONOMETHANESULPHONATE
• Gemifloxacin mesylate, >=98% (HPLC)
• AS-13809
• SPECTRUM1505802
• SB-265805-S
• (Z)-7-(3-(Aminomethyl)-4-(methoxyimino)-1-pyrrolidinyl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid monomethanesulfonate
• 7-((4Z)-3-(Aminomethyl)-4-methoxyiminopyrrolidin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-(1,8)naphthyridine-3-carboxylic acid monomethanesulfonate
• 204519-65-3
• CHEMBL1200621
• GEMIFLOXACIN MESILATE (MART.)
• GEMIFLOXACIN MESYLATE (USP-RS)
• Tox21_111473
• DTXCID5025948
• AKOS016010166
• Gemifloxacina mesilato
• 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7-((4Z)-3-(AMINOMETHYL)-4-(METHOXYIMINO)-1-PYRROLIDINYL)-1-CYCLOPROPYL-6-FLUORO-1,4-DIHYDRO-4- OXO-, MONOMETHANESULFONATE
• GEMIFLOXACIN MESYLATE [VANDF]
• DA-53540
• Gemifloxacin mesylate

• MDL： MFCD08277637
• Inchi： 1S/C18H20FN5O4.CH4O3S/c1-28-22-14-8-23(6-9(14)5-20)17-13(19)4-11-15(25)12(18(26)27)7-24(10-2-3-10)16(11)21-17;1-5(2,3)4/h4,7,9-10H,2-3,5-6,8,20H2,1H3,(H,26,27);1H3,(H,2,3,4)/b22-14+;
• InChI Key： JIYMVSQRGZEYAX-CWUUNJJBSA-N
• SMILES： S(C)(=O)(=O)O.FC1C=C2C(C(C(=O)O)=CN(C2=NC=1N1C/C(/C(CN)C1)=N\OC)C1CC1)=O

Computed Properties

• Exact Mass: 485.13800
• Monoisotopic Mass: 485.13804746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 817
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 184

Experimental Properties

• Melting Point: 204-206°C
• Boiling Point: 638.9°C at 760 mmHg
• PSA: 185.79000
• LogP: 2.31610

Gemifloxacin mesylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Gemifloxacin mesylate

Gemifloxacin Mesylate (CAS No. 210353-53-0): An Overview of a Potent Fluoroquinolone Antibiotic

Gemifloxacin mesylate (CAS No. 210353-53-0) is a synthetic fluoroquinolone antibiotic that has gained significant attention in the medical community for its broad-spectrum antibacterial activity. This compound, also known by its trade name Factive, is particularly effective against a wide range of Gram-positive and Gram-negative bacteria, making it a valuable tool in the treatment of various respiratory tract infections.

The chemical structure of gemifloxacin mesylate is characterized by a fluoroquinolone core, which is a common feature among this class of antibiotics. The addition of a methanesulfonate (mesylate) group enhances its solubility and bioavailability, contributing to its effectiveness in clinical settings. The molecular formula of gemifloxacin mesylate is C₁₉H₂₁F₃N₃O₄·CH₄SO₃, and its molecular weight is approximately 479.5 g/mol.

In recent years, the increasing prevalence of antibiotic-resistant bacteria has posed significant challenges to healthcare systems worldwide. Gemifloxacin mesylate has been studied extensively for its potential to combat multidrug-resistant pathogens. Research published in the Journal of Antimicrobial Chemotherapy highlights the compound's efficacy against methicillin-resistant

The mechanism of action of gemifloxacin mesylate involves the inhibition of bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication and repair. By disrupting these processes, the antibiotic effectively halts bacterial growth and replication. This mechanism is shared by other fluoroquinolones but is optimized in gemifloxacin mesylate through its unique chemical structure, which enhances its binding affinity to these enzymes.

Clinical trials have demonstrated the safety and efficacy of gemifloxacin mesylate in treating community-acquired pneumonia (CAP). A pivotal phase III trial published in the Clinical Infectious Diseases journal reported that gemifloxacin mesylate was non-inferior to levofloxacin in treating CAP, with a favorable safety profile. The study also noted a lower incidence of adverse events compared to other fluoroquinolones, highlighting the compound's potential as a first-line treatment option.

Beyond respiratory infections, gemifloxacin mesylate has shown promise in treating other bacterial infections such as acute exacerbations of chronic bronchitis (AECB) and uncomplicated urinary tract infections (UTIs). A meta-analysis published in the BMC Infectious Diseases journal concluded that gemifloxacin mesylate was effective and well-tolerated for these conditions, further expanding its clinical utility.

The pharmacokinetic properties of gemifloxacin mesylate are well-characterized, with rapid absorption following oral administration and high bioavailability. The drug reaches peak plasma concentrations within 1-2 hours and has a half-life of approximately 7-9 hours, allowing for once-daily dosing regimens. These properties contribute to patient compliance and convenience, which are crucial factors in successful treatment outcomes.

In terms of safety, while generally well-tolerated, like all fluoroquinolones, gemifloxacin mesylate carries certain risks that must be considered. Common side effects include gastrointestinal disturbances such as nausea and diarrhea. More serious but rare adverse events include tendonitis and tendon rupture, peripheral neuropathy, and central nervous system effects such as dizziness and insomnia. Healthcare providers should carefully weigh these risks against the benefits when prescribing gemifloxacin mesylate.

The development of new antibiotics remains a critical area of research due to the growing threat of antibiotic resistance. Ongoing studies are exploring ways to enhance the efficacy and reduce the side effects of compounds like gemifloxacin mesylate. For instance, researchers are investigating novel delivery methods and combination therapies to optimize treatment outcomes and minimize resistance development.

In conclusion, Gemifloxacin mesylate (CAS No. 210353-53-0) is a potent fluoroquinolone antibiotic with broad-spectrum activity against various bacterial pathogens. Its unique chemical structure and favorable pharmacokinetic properties make it an effective treatment option for respiratory tract infections and other bacterial conditions. Continued research into this compound holds promise for addressing the challenges posed by antibiotic resistance and improving patient outcomes in clinical settings.